2-Chloro-2-methylcyclohexanone

• IUPAC Name: 2-chloro-2-methylcyclohexan-1-one
• InChI: InChI=1S/C7H11ClO/c1-7(8)5-3-2-4-6(7)9/h2-5H2,1H3
• InChI Key: IDRWHLQDVSLCBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCC1=O)Cl
• Molecular Formula: C7H11ClO
• Molecular Weight: 146.61 g/mol
• CAS RN: 10409-46-8

Description

2-Chloro-2-methylcyclohexanone is a chemical compound with the molecular formula C7H11ClO and a molecular weight of 146.615. It is an intermediate in the synthesis of a variety of pharmaceutical compounds.

Synthesis Analysis

The synthesis of 2-Chloro-2-methylcyclohexanone involves a reaction with 2-methylcyclohexanone and sulfuryl chloride in dry carbon tetrachloride. The reaction is slightly exothermic and is moderated by cooling the flask with a bath of water at room temperature. After the addition is complete, stirring is continued for 2 hours.

Molecular Structure Analysis

The molecular structure of 2-Chloro-2-methylcyclohexanone can be represented as a 2D Mol file or as a computed 3D SD file. The 3D structure provides a more detailed view of the molecule’s spatial arrangement.

Scientific Research Applications

• Synthesis and Catalytic Applications : 2-Chloro-2-methylcyclohexanone is used in the synthesis of other chemical compounds. For instance, it is a precursor for 2-methyl-2-cyclohexenone and is involved in reactions like elimination, dehydrohalogenation, and halogenation (Warnhoff, Martin, & Johnson, 2003).

• Regioselective Preparation : The compound is instrumental in the regioselective preparation of vinyl chlorides from 2-methylcyclohexanone. This showcases its role in specific chemical transformations (Hudrlik & Kulkarni, 1985).

• Synthesis of Various Derivatives : There is a study on the synthesis of various derivatives of 2-Chloro-2-methylcyclohexanone, including deuterated compounds, highlighting its versatility in creating structurally diverse molecules (Peters, Ottinger, Reisse, & Chiurdoglu, 2010).

• Catalysis Research : Research into the reaction of 1-methylcyclohexene oxide over solid acids and bases involves 2-Chloro-2-methylcyclohexanone as a product, demonstrating its formation under specific catalytic conditions (Arata, Akutagawa, & Tanabe, 1975).

• Biotransformation Studies : There are studies on the biotransformation of related compounds like 2-methylcyclohexanone by fungi, which can be relevant for understanding the biochemical pathways and transformations of 2-Chloro-2-methylcyclohexanone (Kawamoto, Utsukihara, Abe, Sato, Saito, Koshimura, Kato, & Horiuchi, 2008).

Safety and Hazards

When handling 2-Chloro-2-methylcyclohexanone, it’s important to wear personal protective equipment and ensure adequate ventilation. It’s harmful if swallowed, in contact with skin, or if inhaled. It’s also a flammable liquid and vapor.

Synthesis routes and methods

Procedure details

112 g of 2-methylcyclohexanone and 500 ml carbon tetrachloride are mixed in a three neck flask and 90 ml of thionyl chloride in 150 ml of carbon tetrachloride are added dropwise in the course of 60 minutes, under vigorous stirring while keeping the temperature at about 15° with a water bath. Stirring is maintained for a further 2 hours. The reaction medium is then washed three times with dilute hydrochloric acid, twice with a saturated solution of sodium bicarbonate and finally with a saturated solution of sodium chloride. The organic phase is separated, dried over sodium sulphate and the solvent is evaporated off under reduced pressure. The dry residue of 2-methyl-2-chlorocyclohexanone weighing about 180 g is purified by fractional distillation. The main fraction boils at 85°-90° (20 mm Hg); nD25 =1.4672.